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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Amino-2,6-diphenylphenol (CAS number: 50432-01-4). While information on

the biological activity and specific signaling pathways of this compound is not extensively

available in current scientific literature, this document consolidates the known data on its

chemical characteristics, synthesis, and safety profile. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development and other

scientific fields who may be interested in the potential applications of this molecule.

Chemical and Physical Properties
4-Amino-2,6-diphenylphenol is a solid organic compound with the molecular formula

C₁₈H₁₅NO.[1] It is also known by other names such as 5'-Amino-2'-hydroxy-m-terphenyl and 5'-

Amino-[1,1':3',1''-terphenyl]-2'-ol.[2][3] The compound is stable under normal conditions but is

incompatible with strong oxidizing agents.[2]

Table 1: Physicochemical Properties of 4-Amino-2,6-diphenylphenol
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Property Value Source(s)

CAS Number 50432-01-4 [1]

Molecular Formula C₁₈H₁₅NO [1][2]

Molecular Weight 261.32 g/mol [2][4]

Appearance
White to brown to dark purple

powder/crystal
[2][3]

Melting Point 148-150 °C [2][5]

Boiling Point 463.5 ± 45.0 °C (Predicted) [2]

Density 1.183 ± 0.06 g/cm³ (Predicted) [2]

pKa 10.29 ± 0.23 (Predicted) [2]

Flash Point 234.1 °C [6]

InChI Key
YCOUFOVMXBWYIX-

UHFFFAOYSA-N
[6]

SMILES
C1=CC=C(C=C1)C2=CC(=CC

(=C2O)C3=CC=CC=C3)N
[1]

Synthesis and Application
The primary documented application of 4-Amino-2,6-diphenylphenol is in chemical synthesis.

Specifically, it has been utilized in the synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone

through a diazotization reaction in glacial acetic acid.[2][5]

Experimental Protocol: Synthesis of 4-diazo-2,6-
diphenylcyclohexa-2,5-dienone
While a detailed, step-by-step experimental protocol from a peer-reviewed publication is not

readily available in the searched literature, the synthesis involves the diazotization of 4-Amino-
2,6-diphenylphenol.[2][5] A general procedure for diazotization of an aromatic amine is as

follows:
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Dissolve 4-Amino-2,6-diphenylphenol in a suitable acidic medium, such as glacial acetic

acid.

Cool the solution in an ice bath to a temperature typically between 0-5 °C.

Slowly add a solution of sodium nitrite (NaNO₂) dissolved in water, while maintaining the low

temperature and stirring vigorously.

The reaction progress can be monitored by testing for the presence of excess nitrous acid

using starch-iodide paper.

Upon completion, the resulting diazonium salt can be isolated or used in situ for subsequent

reactions.

Note: This is a generalized protocol and the specific conditions for the synthesis of 4-diazo-2,6-

diphenylcyclohexa-2,5-dienone may vary.

4-Amino-2,6-diphenylphenol

Diazotization

NaNO2 / Acetic Acid

4-diazo-2,6-diphenylcyclohexa-2,5-dienone

Click to download full resolution via product page

Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone.

Biological Activity and Signaling Pathways
Extensive searches of scientific databases and literature did not yield specific information on

the biological activity, mechanism of action, or associated signaling pathways for 4-Amino-2,6-
diphenylphenol. Research on aminophenol derivatives has explored various biological

activities, including antimicrobial and anti-inflammatory properties; however, these studies do

not specifically include the 2,6-diphenyl substituted variant.[7] Therefore, the biological effects

of 4-Amino-2,6-diphenylphenol remain an area for future investigation.
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Safety and Handling
4-Amino-2,6-diphenylphenol is classified as a hazardous substance. It is crucial to handle

this compound with appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard Information for 4-Amino-2,6-diphenylphenol

Hazard Statement Code Description

Causes skin irritation H315 Irritant to the skin.

Causes serious eye irritation H319
Can cause significant irritation

to the eyes.

May cause respiratory irritation H335
May irritate the respiratory tract

upon inhalation.

Data sourced from ECHEMI and PubChem.[1][8]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[8]

Skin Protection: Wear protective gloves and clothing.[8]

Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[8]

First Aid Measures:

If Inhaled: Move the person to fresh air.[8]

In Case of Skin Contact: Wash off with plenty of water.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[8]

If Swallowed: Rinse mouth with water. Seek medical attention.[8]

Storage:
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Store in a well-ventilated place and keep the container tightly closed.[8]

Conclusion
4-Amino-2,6-diphenylphenol is a chemical compound with well-defined physical and chemical

properties. Its primary documented use is as an intermediate in chemical synthesis. While the

potential for biological activity exists, as seen in related aminophenol structures, there is

currently a lack of published research on the specific biological effects and mechanisms of

action of 4-Amino-2,6-diphenylphenol. This presents an opportunity for further investigation

by researchers in drug discovery and related fields to explore the pharmacological potential of

this molecule. The information provided in this guide serves as a starting point for such

endeavors, emphasizing the importance of safe handling and storage of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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